Cas no 438030-02-5 (4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 438030-02-5
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• CID: 3057158
• PubChem ID: 970970
• Update Time: 2025-06-11

4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethyl-phenyl)-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• EN300-03340
• 4-(4-ethylphenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• SR-01000277670
• SR-01000277670-1
• NSA03002
• Z56837046
• 4-(4-ETHYLPHENYL)-5-(PYRIDIN-4-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• CS-0117330
• 4-(4-Ethylphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• 438030-02-5
• 4-(4-ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• AKOS000116375
• STL381293
• 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03478326
• Inchi： 1S/C15H14N4S/c1-2-11-3-5-13(6-4-11)19-14(17-18-15(19)20)12-7-9-16-10-8-12/h3-10H,2H2,1H3,(H,18,20)
• InChI Key： ZUEOPPKCLNDYAC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 282.09391764Da
• Monoisotopic Mass: 282.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 438030-02-5)

The compound 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 438030-02-5) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a pyridinyl group and an ethylphenyl moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its thiol (-SH) functional group further enhances its reactivity, enabling diverse derivatization pathways for targeted applications.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Researchers are particularly intrigued by the potential of 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol as a scaffold for drug discovery, especially in the context of multi-drug-resistant infections and chronic inflammatory diseases. Its pyridine ring also contributes to metal-chelating capabilities, which are valuable in designing catalysts or sensors for environmental monitoring.

From a synthetic perspective, the compound’s CAS No. 438030-02-5 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories often prioritize compounds with well-documented spectroscopic data (e.g., NMR, IR, and MS) to ensure reproducibility in studies. The 1,2,4-triazole-3-thiol moiety is also a hotspot for structure-activity relationship (SAR) studies, as slight modifications can significantly alter biological efficacy or material properties.

Environmental and green chemistry trends have further propelled interest in this compound. Its potential as a biodegradable intermediate aligns with the global push for eco-friendly chemical processes. Additionally, computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological targets, reducing the need for extensive empirical testing.

In material science, the π-conjugated system of 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol makes it a candidate for organic electronics, such as OLEDs or photovoltaic cells. Its ability to form stable complexes with transition metals could also advance coordination polymers for gas storage or catalysis. These interdisciplinary applications underscore its versatility beyond traditional medicinal chemistry.

For suppliers and manufacturers, ensuring batch-to-batch consistency of CAS No. 438030-02-5 is paramount, given its niche but growing demand. Analytical techniques like HPLC and X-ray crystallography are often employed to verify purity and structural integrity. As regulatory frameworks evolve, compliance with REACH and other global chemical standards becomes essential for market access.

In summary, 4-(4-Ethylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol represents a multifaceted compound with untapped potential across industries. Its integration into high-throughput screening libraries and sustainable technology pipelines positions it as a molecule of enduring relevance in scientific innovation.